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Compound of Interest

Compound Name: 3-Phenoxycyclopentanamine

Cat. No.: B15253300

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Phenoxycyclopentanamine could not be
located. The following guide is a compilation of safety and handling information for structurally
related compounds, namely Cyclopentanamine and Phenoxybenzamine hydrochloride. This
information is intended to provide a general understanding of the potential hazards and
necessary precautions. This document should not be used as a substitute for a compound-
specific SDS. Researchers, scientists, and drug development professionals are urged to obtain
a specific SDS for 3-Phenoxycyclopentanamine before handling.

Hazard Identification and Classification

Based on data from related compounds, 3-Phenoxycyclopentanamine may possess
significant health and physical hazards.

For Cyclopentanamine:

o Physical Hazards: Highly flammable liquid and vapor.[1] Vapors may form explosive mixtures
with air and can travel to an ignition source and flash back.[1] Containers may explode when
heated.[1]

e Health Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[2] Causes skin
irritation and serious eye irritation.[2] May cause respiratory irritation.[2] May be fatal if
swallowed and enters airways. May cause drowsiness or dizziness.

For Phenoxybenzamine hydrochloride (as a proxy for a substituted phenoxy amine):
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o Health Hazards: Harmful if swallowed.[3] Suspected of causing cancer.[3]

Quantitative Safety Data

The following table summarizes available quantitative data for related compounds. No specific
data for 3-Phenoxycyclopentanamine was found.

Phenoxybenzamine

Parameter Cyclopentanamine . Source
hydrochloride

Physical State Liquid Solid [1],[4]

Appearance - White [4]

_ _ 234 - 237 °C/453.2 -

Melting Point/Range - [4]

458.6 °F
] No information No information
Flash Point ) ) [41.[1]
available available

Flammable liquids
(Category 2), Acute

toxicity (Oral, Dermal,

Inhalation), Skin Acute toxicity (Oral,
o irritation, Eye irritation,  Category 4),
GHS Classification N ) o [3].[2],
Specific target organ Carcinogenicity
toxicity - single (Category 2)

exposure (respiratory
irritation), Aspiration

hazard

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3-
Phenoxycyclopentanamine are not available. However, standard methodologies for
assessing the hazards identified for related compounds would include:

o Acute Toxicity Studies (Oral, Dermal, Inhalation): Typically conducted in rodent models (e.qg.,
rats or mice) to determine the LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.sigmaaldrich.com/US/en/sds/SIGMA/B019
https://www.sigmaaldrich.com/US/en/sds/SIGMA/B019
https://www.benchchem.com/product/b15253300?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC111590050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ61528MF&productDescription=CYCLOPAMINE+50MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ61528MF&productDescription=CYCLOPAMINE+50MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ61528MF&productDescription=CYCLOPAMINE+50MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ61528MF&productDescription=CYCLOPAMINE+50MG&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC111590050&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/SIGMA/B019
https://www.novachem.com/wp-content/uploads/AromaticConcentrateGrade3_SDS_AMER_USEN.pdf
https://www.benchchem.com/product/b15253300?utm_src=pdf-body
https://www.benchchem.com/product/b15253300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15253300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

values.

o Skin and Eye Irritation Studies: Often performed using in vitro methods or, historically, in
animal models (e.qg., rabbits) to assess the potential for local tissue damage.

o Ames Test: Acommon in vitro assay to evaluate the mutagenic potential of a compound,
which can be an indicator of carcinogenicity.

 Inhalation Toxicity Studies: To assess the effects on the respiratory tract and systemic toxicity
following inhalation.

Safe Handling and Personal Protective Equipment
(PPE)

Given the hazards associated with related compounds, stringent safety measures are
recommended.

Engineering Controls

o Work in a well-ventilated area, preferably under a chemical fume hood.[2]
o Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

e Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][4]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[4]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[4]

Handling Procedures
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Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[2][3]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Do not eat, drink, or smoke when using this product.[2][3]

Wash hands and any exposed skin thoroughly after handling.[2][3]

First Aid Measures
 If Swallowed: Do NOT induce vomiting.[1][2] Rinse mouth and call a POISON CENTER or

doctor immediately.[2][3]

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[1] If
skin irritation occurs, get medical advice.[2]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor if you feel unwell.[2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[2] If eye irritation persists, get medical attention.[2]

Storage and Disposal

o Storage: Store locked up in a cool, dry, and well-ventilated place.[1][3] Keep container tightly
closed.[1][2]

» Disposal: Dispose of contents/container to an approved waste disposal plant.[1][3] Do not let
product enter drains.[3]

Visualized Workflows and Pathways

As no specific data for 3-Phenoxycyclopentanamine is available, the following diagrams
represent generalized workflows for chemical handling and potential, hypothetical signaling
pathways that could be investigated for a novel amine compound.
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Caption: General workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Safety and Handling of Phenyl-
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handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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